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Compound of Interest

Compound Name: Triammonium

Cat. No.: B15348185 Get Quote

An In-depth Technical Guide on the Chemical Properties of Ammonium Hexafluorosilicate

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The user has requested information on "triammonium hexafluorosilicate."

Following an extensive search, it has been determined that the correct chemical name for the

compound of interest is Ammonium Hexafluorosilicate, with the chemical formula (NH₄)₂SiF₆.

This document will proceed with the properties and data pertaining to this compound.

Core Chemical Properties
Ammonium hexafluorosilicate is a white, crystalline solid that is odorless.[1][2] It is a toxic

chemical, like all salts of fluorosilicic acid.[2] The compound is known to exist in at least three

crystalline polymorphs: a cubic α-form (corresponding to the mineral cryptohalite), a trigonal β-

form (bararite), and a hexagonal γ-form.[3]

Physical and Chemical Data
The following table summarizes the key quantitative properties of ammonium

hexafluorosilicate:
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Property Value Citation(s)

Molecular Formula (NH₄)₂SiF₆ [3]

Molecular Weight 178.15 g/mol [1]

Appearance White crystalline solid [1]

Density 2.01 g/cm³ at 20 °C [4]

Melting Point Decomposes [1]

Decomposition Temperature
Starts to decompose at

elevated temperatures.
[1]

Solubility in Water 18.6 g/100 mL at 17 °C [4]

Odor Odorless [1]

Reactivity and Stability
Ammonium hexafluorosilicate is stable under normal storage conditions.[5] However, it exhibits

reactivity under specific conditions:

Hydrolysis: In aqueous solutions, it hydrolyzes, especially in alkaline water, to form fluoride

ions.[1] The resulting solution is acidic.[2]

Reaction with Acids: Contact with strong acids can liberate toxic hydrogen fluoride gas.[5]

Corrosivity: It is corrosive to aluminum.[1] Due to its reaction with silicon-containing

compounds in the presence of moisture, it should not be stored in glass containers.[5]

Thermal Decomposition: When heated to decomposition, it releases gaseous silicon

tetrafluoride and forms a solid fluoride residue.[1] Toxic fumes of hydrogen fluoride,

ammonia, and nitrogen oxides are also emitted.[1][2]

Experimental Protocols
Synthesis of Ammonium Hexafluorosilicate
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A common laboratory synthesis involves the reaction of an ammonium fluoride source with a

silicon source, such as silica gel.

Protocol:

A solution of ammonium fluoride is prepared by carefully adding an amine (e.g., ammonia,

methylamine) to hydrofluoric acid in a plastic beaker at 0 °C.[6]

The mixture is stirred for a period of time (e.g., 2 hours) and then allowed to warm to room

temperature.[6]

Silica gel is then slowly added to the ammonium fluoride solution.[6]

The resulting mixture is stirred, typically overnight.[6]

The solvent is subsequently removed by evaporation to yield the crystalline ammonium

hexafluorosilicate product.[6]

Determination of Thermal Stability (Thermogravimetric
Analysis - TGA)
Thermogravimetric analysis can be employed to determine the decomposition temperature and

profile of ammonium hexafluorosilicate. The following is a general procedure adapted from a

protocol for a similar compound.[7]

Protocol:

A small, accurately weighed sample (e.g., 5-10 mg) of ammonium hexafluorosilicate is

placed into a TGA sample pan (e.g., alumina or platinum).

The sample is loaded into the TGA instrument.

The sample is heated under a controlled atmosphere (e.g., nitrogen or air) at a constant

heating rate (e.g., 10 °C/min).[7]

The mass of the sample is continuously monitored as a function of temperature.
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The decomposition temperature is identified as the temperature at which a significant loss of

mass occurs.

Determination of Phase Transitions (Differential
Scanning Calorimetry - DSC)
DSC is used to identify phase transitions and measure the enthalpy changes associated with

them. The following is a general protocol.[8][9]

Protocol:

A small, accurately weighed sample (e.g., 5-10 mg) of ammonium hexafluorosilicate is

hermetically sealed in a DSC pan (e.g., aluminum).[7]

An empty, sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC cell.

The cell is heated and/or cooled at a controlled rate (e.g., 10 °C/min) over a defined

temperature range.[9]

The differential heat flow between the sample and the reference is measured as a function of

temperature. Endothermic or exothermic peaks indicate phase transitions.
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Caption: Thermal decomposition pathway of ammonium hexafluorosilicate.
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Caption: Hydrolysis pathway of ammonium hexafluorosilicate in water.

Experimental Workflows
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Caption: Experimental workflow for Thermogravimetric Analysis (TGA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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